Cas no 116111-79-6 ((R)-a-(Acetylthio)methylbenzenepropanoic Acid)

• Product Name: (R)-a-(Acetylthio)methylbenzenepropanoic Acid
• CAS No: 116111-79-6
• MF: C₁₂H₁₄O₃S
• MW: 238.302762508392
• CID: 1206039
• Update Time: 2025-05-20

(R)-a-(Acetylthio)methylbenzenepropanoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-[(acetylthio)methyl]-, (R)-
• (R)-α-[(Acetylthio)methyl]benzenepropanoic Acid
• (R)-a-(Acetylthio)methylbenzenepropanoic Acid

• Inchi： 1S/C12H14O3S/c1-9(13)16-8-11(12(14)15)7-10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3,(H,14,15)/t11-/m0/s1
• InChI Key： BCAAXVOKLXDSPD-NSHDSACASA-N
• SMILES： S(C(C)=O)C[C@@H](C(=O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 238.06642

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (R)-a-(Acetylthio)methylbenzenepropanoic Acid

Introduction to (R)-α-(Acetylthio)methylbenzenepropanoic Acid (CAS No. 116111-79-6)

(R)-α-(Acetylthio)methylbenzenepropanoic Acid (CAS No. 116111-79-6) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (R)-α-(Acetylthio)methylphenylpropionic Acid, is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological applications, and recent research advancements related to this compound.

Chemical Structure and Properties

(R)-α-(Acetylthio)methylbenzenepropanoic Acid is a chiral carboxylic acid with a molecular formula of C₁₂H₁₄O₃S and a molecular weight of 234.30 g/mol. The compound features a benzene ring substituted with a propionic acid moiety and an acetylthio group attached to the α-carbon. The presence of the chiral center at the α-position imparts enantiomeric specificity, which is crucial for its biological activities and applications in asymmetric synthesis.

The physical properties of (R)-α-(Acetylthio)methylbenzenepropanoic Acid include its solubility in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). It is generally insoluble in water, which can be an important consideration for its use in various chemical and biological assays. The compound exhibits a melting point of approximately 85-87°C and has a characteristic odor due to the presence of the thioether functional group.

Synthesis Methods

The synthesis of (R)-α-(Acetylthio)methylbenzenepropanoic Acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the enantioselective reduction of a prochiral ketone followed by thioacetylation. For instance, starting from (R)-α-methylbenzylacetate, the ketone can be reduced using a chiral catalyst such as BINAP (2,2'-Bis(diphenylphosphino)-1,1'-binaphthalene) in the presence of Rhodium(II) to form the corresponding alcohol. Subsequent thioacetylation using acetyl chloride in the presence of a base like triethylamine yields the desired product.

Another approach involves the use of chiral auxiliaries or catalysts to achieve enantioselective synthesis. For example, (S)-Proline can be used as a chiral auxiliary to promote enantioselective Michael addition reactions, followed by thioacetylation to obtain the target compound. These methods not only provide high enantiomeric excess but also offer good yields and scalability for industrial applications.

Biological Applications

(R)-α-(Acetylthio)methylbenzenepropanoic Acid has been studied for its potential biological activities, particularly in the context of pharmaceutical research. One area of interest is its role as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been shown to inhibit acyl-CoA:cholesterol acyltransferase (ACAT), an enzyme that plays a crucial role in cholesterol esterification and lipid metabolism. This property makes it a promising candidate for the development of drugs targeting cardiovascular diseases and hypercholesterolemia.

Additionally, (R)-α-(Acetylthio)methylbenzenepropanoic Acid has demonstrated anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes. COX enzymes are key players in the production of prostaglandins, which are involved in inflammation and pain signaling. By inhibiting COX activity, this compound may have therapeutic potential in treating inflammatory conditions such as arthritis and other autoimmune disorders.

Recent Research Advancements

The latest research on (R)-α-(Acetylthio)methylbenzenepropanoic Acid has shed light on its potential applications in various fields. A recent study published in the *Journal of Medicinal Chemistry* reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action involves inhibition of viral replication through interference with viral RNA synthesis.

In another study published in *Bioorganic & Medicinal Chemistry Letters*, researchers explored the use of (R)-α-(Acetylthio)methylbenzenepropanoic Acid as a lead compound for developing novel anticancer agents. The compound was found to induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase cascades. These findings suggest that further optimization and derivatization could yield more potent anticancer drugs with improved selectivity and reduced side effects.

Conclusion

In conclusion, (R)-α-(Acetylthio)methylbenzenepropanoic Acid (CAS No. 116111-79-6) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for drug development targeting various diseases such as cardiovascular disorders, inflammatory conditions, viral infections, and cancer. Ongoing research continues to uncover new applications and mechanisms of action, further highlighting its importance in modern drug discovery efforts.